Cas no 36144-08-8 (Mantabegron)

• Product Name: Mantabegron
• CAS No: 36144-08-8
• MF: C₁₉H₂₇NO₂
• MW: 301.423185586929
• CID: 54542
• PubChem ID: 213044
• Update Time: 2025-04-18

Mantabegron Chemical and Physical Properties

Names and Identifiers

• Mantabegron
• 1-(Adamantan-1-ylamino)-3-phenoxypropan-2-ol
• 1-Phenoxy-3-(tricyclo[3.3.1.13,7]dec-1-ylamino)-2-propanol
• 1-phenoxy-3-(tricyclo[3.3.1.1~3,7~]dec-1-ylamino)propan-2-ol
• 1-Phenoxy-3-(tricyclo[3.3.1.1(3,7)]dec-1-ylamino)-2-propanol
• NS00124207
• UNII-ZGE26V53PT
• DTXSID30865806
• 36144-08-8
• SR-01000945139
• Z31367618
• MLS006011532
• (2RS)-1-(Adamantan-1-ylamino)-3-phenoxypropan-2-ol
• AKOS030227715
• 1-(1-adamantylamino)-3-phenoxy-2-propanol
• SR-01000945139-1
• 2-Propanol, 1-phenoxy-3-(tricyclo(3.3.1.1.(3,7))dec-1-ylamino)-
• Mantabegron [INN]
• 1-[(ADAMANTAN-1-YL)AMINO]-3-PHENOXYPROPAN-2-OL
• Q27295477
• CHEMBL2107758
• SMR002529498
• ZGE26V53PT

• Inchi： 1S/C19H27NO2/c21-17(13-22-18-4-2-1-3-5-18)12-20-19-9-14-6-15(10-19)8-16(7-14)11-19/h1-5,14-17,20-21H,6-13H2
• InChI Key： OVHWFGPUZGJWAI-UHFFFAOYSA-N
• SMILES： OC(COC1C=CC=CC=1)CNC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 301.20400
• Monoisotopic Mass: 301.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 465.9°Cat760mmHg
• Flash Point: 235.6°C
• Refractive Index: 1.587
• PSA: 41.49000
• LogP: 3.37560